3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(3-chloro-2-methylanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H9ClN4O/c1-6-7(11)3-2-4-8(6)13-10-14-9(16)5-12-15-10/h2-5H,1H3,(H2,13,14,15,16)
• InChI Key: SCWOCTIXCLXINK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC2=NN=CC(=O)N2
• Molecular Formula: C10H9ClN4O
• Molecular Weight: 236.66 g/mol

Description

3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one, also known as CMTO, is a chemical compound that belongs to the class of triazine-based herbicides. It was first introduced in the market in the 1970s and has been widely used in agriculture to control weeds. CMTO has a unique chemical structure that gives it selective herbicidal activity against broadleaf weeds, making it a useful tool for farmers to protect their crops.

Mechanism of Action

The mechanism of action of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one involves the inhibition of photosynthesis in plants. 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one targets the photosystem II complex in the chloroplasts of plants, disrupting the electron transport chain and preventing the generation of ATP and NADPH. This leads to the accumulation of reactive oxygen species, which causes oxidative damage to the plant cells and ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has been shown to have a low toxicity to mammals and birds, but it can have adverse effects on aquatic organisms and non-target plants. 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one can persist in the soil for several months and can leach into groundwater, potentially contaminating water sources. 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one can also have a negative impact on soil microorganisms, which play a crucial role in maintaining soil fertility and nutrient cycling.

Advantages and Limitations for Lab Experiments

3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has several advantages for use in lab experiments. It is a highly selective herbicide, making it useful for studying the effects of weed control on crop growth and development. 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one is also relatively easy to apply and can be used in a variety of experimental setups. However, the toxicity of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one to non-target organisms and its potential impact on the environment should be carefully considered when designing experiments.

Future Directions

There are several future directions for research on 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one. One area of research could focus on developing new formulations of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one that are more environmentally friendly and have a lower impact on non-target organisms. Another area of research could be to study the long-term effects of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one on soil microorganisms and soil fertility. Additionally, research could be conducted to explore the potential use of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one in combination with other herbicides to improve weed control efficacy and reduce the risk of herbicide resistance.

Synthesis Methods

The synthesis of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one involves several steps, including the reaction of 3-chloro-2-methyl aniline with cyanuric chloride to form 3-(3-chloro-2-methylphenyl)-1,3,5-triazine-2,4,6-trione. This intermediate is then treated with ammonia to produce 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one. The synthesis of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one is a complex process that requires careful handling of toxic and hazardous chemicals.

Scientific Research Applications

3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has been extensively studied for its herbicidal properties and its potential impact on the environment. Several research studies have been conducted to evaluate the efficacy of 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one in controlling weeds and its impact on non-target organisms. 3-[(3-chloro-2-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has been found to be effective against a wide range of broadleaf weeds, including resistant weed species. It has also been shown to have a low toxicity to mammals and birds, making it a safer option for weed control.